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Compound of Interest

Compound Name: Carbonate ionophore VII

Cat. No.: B15571182

Get Quote

CAS Number: 222310-82-9

This technical guide provides an in-depth overview of Carbonate Ionophore VII, a highly

selective neutral carrier for carbonate ions. Tailored for researchers, scientists, and

professionals in drug development and analytical chemistry, this document details the

ionophore's physicochemical properties, mechanism of action, and established experimental

protocols for its application in potentiometric sensing.

Core Physicochemical Properties
Carbonate Ionophore VII, systematically named (3α,5β,12α)-N,N-dioctyl-3,12-bis[[4-(2,2,2-

trifluoroacetyl)benzoyl]oxy]-cholan-24-amide, is a complex organic molecule designed for the

specific task of binding and transporting carbonate ions across lipophilic membranes. Its key

properties are summarized below.
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Property Value Citations

CAS Number 222310-82-9 [1]

Molecular Formula C₅₈H₇₉F₆NO₇ [1]

Molecular Weight 1016.24 g/mol [1]

Appearance White to light yellow solid

Synonyms

N,N-Dioctyl-3α,12α-bis(4-

trifluoroacetylbenzoxy)-5β-

cholan-24-amide, deoxy-3,12-

bis(TFAB)CA

[1]

Solubility

Insoluble in water; Slightly

soluble (0.1-1 mg/ml) in

acetonitrile; Soluble in

chloroform.

[2]

Storage
Store at 2-8°C, protect from

light and moisture.
[2]

Mechanism of Action: A Molecular Tweezer
Carbonate Ionophore VII functions as a neutral carrier, facilitating the transport of carbonate

ions (CO₃²⁻) across a hydrophobic barrier, such as a PVC membrane in an ion-selective

electrode (ISE). The underlying mechanism involves a specific and reversible binding

interaction.

The ionophore is a derivative of deoxycholic acid, featuring two crucial trifluoroacetylbenzoyl

(TFAB) groups. These groups act as the binding sites for the carbonate ion. The interaction is a

combination of covalent bonding and hydrogen bonding, where the TFAB moieties form a

complex with the carbonate ion.[3] This structure effectively acts as a "molecular tweezer,"

precisely recognizing and encapsulating the target ion.[4] This high selectivity is fundamental to

its utility in distinguishing carbonate from other anions.
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Caption: Ionophore VII selectively binds carbonate, transports it across a membrane, and

releases it.

Applications in Potentiometric Sensing
The primary and well-documented application of Carbonate Ionophore VII is as the active

component in the fabrication of carbonate-selective electrodes.[5][6] These sensors are crucial

tools for the direct measurement of carbonate concentrations in various matrices, most notably

for monitoring oceanic carbon dioxide levels.[7] While its use in clinical diagnostics for

measuring CO₂ in blood has been suggested, its application remains predominantly in

environmental and analytical chemistry.[5]

Note for Drug Development Professionals: Extensive literature searches revealed no current

applications of Carbonate Ionophore VII in direct therapeutic roles or for modulating biological

signaling pathways. Its function is confined to its use as a sensing component in

electrochemical devices.

Quantitative Performance Data
The efficacy of an ionophore is determined by its selectivity for the target ion over other

potentially interfering ions. The selectivity is expressed by the selectivity coefficient,
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Kpot(CO₃²⁻, X), where a smaller value indicates greater selectivity for carbonate over the

interfering anion X.

Interfering Ion (X) Selectivity Coefficient (log Kpot(CO₃²⁻, X))

Chloride (Cl⁻) -4.4

Bicarbonate (HCO₃⁻) -3.7

Salicylate -1.5

Perchlorate (ClO₄⁻) 0.1

Nitrate (NO₃⁻) -4.4

Sulfate (SO₄²⁻) -5.1

Dihydrogen Phosphate (H₂PO₄⁻) -4.2

Data sourced from a product information sheet for a carbonate-selective electrode based on

Carbonate Ionophore VII, with measurements taken at pH 8.0.[7]

The electrode typically exhibits a Nernstian response slope of approximately -30.4 mV/decade

in a linear range of 1.0 × 10⁻⁵ to 1.0 × 10⁻¹ M for the carbonate ion.[8]

Experimental Protocols
Preparation of a Carbonate-Selective Membrane
This protocol describes the fabrication of a carbonate-sensitive PVC membrane, a critical

component of an all-solid-state ion-selective electrode.

Materials:

Carbonate Ionophore VII

Dibutyl phthalate (DBP) - Plasticizer

Tetraoctylammonium chloride (TOAC) - Ionic Additive

Polyvinyl chloride (PVC)
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N,N-Dimethylformamide (DMF) - Solvent

Procedure:

Prepare the Membrane Cocktail: In a glass vial, dissolve a total of 100 mg of the solid

components in 1 mL of DMF. The mass fractions of the solid components are as follows:

Carbonate Ionophore VII: 5.2% (5.2 mg)

Dibutyl Phthalate (DBP): 47.1% (47.1 mg)

Tetraoctylammonium Chloride (TOAC): 0.6% (0.6 mg)

Polyvinyl Chloride (PVC): 92.4% (92.4 mg)

Homogenize: Ensure all components are fully dissolved to create a homogenous solution.

This is the membrane cocktail.

Electrode Coating: Dip the active surface of the electrode body (e.g., a carbon film-coated

wire) into the prepared membrane cocktail for approximately 2 seconds.

Drying/Curing: Remove the electrode and dry it in a vacuum desiccator for 4 hours at 35°C

to allow for complete solvent evaporation and formation of a stable membrane.

Conditioning: Before use, activate the electrode by soaking it in a 10⁻³ mol/L Na₂CO₃

solution for at least 3 hours at room temperature.[3][8]
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Membrane Cocktail Preparation

Electrode Fabrication

Final Steps

1. Weigh Components
(Ionophore, PVC, DBP, TOAC)

2. Dissolve in DMF

3. Dip Coat Electrode

4. Dry in Vacuum (35°C, 4h)

5. Condition in Na₂CO₃ solution

Ready for Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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